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Compound of Interest

Compound Name: [Ser25] Protein Kinase C (19-31)

Cat. No.: B137793 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of the synthetic peptide, [Ser25] Protein Kinase C (19-31). The following procedures

are based on general laboratory safety protocols for non-hazardous biological materials.

Always consult your institution's specific safety guidelines and the manufacturer-provided

Safety Data Sheet (SDS) before handling or disposing of any chemical.

Product Information and Specifications
For proper inventory management and waste stream identification, key quantitative data for a

typical batch of this peptide are summarized below.

Parameter Specification Purpose

Product Name
[Ser25] Protein Kinase C (19-

31)
Chemical Identifier

Appearance White, lyophilized solid Handling & Reconstitution

Molecular Weight 1481.7 g/mol Solution Preparation

Peptide Purity (HPLC) ≥95% Experimental Integrity

Net Peptide Content ≥70% Accurate Concentration

Supplied Quantity 1 mg, 5 mg, 10 mg Waste Volume Estimation
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Disposal Procedures: A Step-by-Step Guide
Synthetic peptides, unless conjugated to a hazardous substance (e.g., a radioisotope), are

generally not classified as hazardous waste.[1] However, as the toxicological properties are

often not fully investigated, they should be handled with care using personal protective

equipment (PPE).[2][3] The appropriate disposal route depends on the physical state of the

waste.

Solid Peptide Waste (Dry Powder)
This includes the original vial with residual powder or expired, unused product.

Step 1: Assessment: Confirm that the peptide is not acutely hazardous by consulting the

SDS.

Step 2: Containment: Ensure the cap on the original vial is tightly sealed.

Step 3: Disposal: Place the sealed vial into a container designated for non-hazardous solid

laboratory waste or a "sharps" container if the vial is glass to prevent breakage and potential

injury.[4]

Step 4: Record Keeping: Log the disposal in your laboratory's chemical inventory system.

Liquid Peptide Waste (Solutions)
This applies to reconstituted peptide solutions or experimental waste containing the peptide.

Aqueous Solutions (e.g., in water, PBS, or buffer):

Step 1: Check with your local Environmental Health & Safety (EHS) office. For small

quantities of non-hazardous peptide solutions, many institutions permit disposal down the

sanitary sewer with copious amounts of water.[5]

Step 2: If sewer disposal is permitted, pour the solution down the drain, followed by

flushing with at least 20 parts water.[5]

Step 3: If sewer disposal is not permitted, collect the waste in a clearly labeled, sealed

container for liquid chemical waste.
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Solutions in Hazardous Solvents (e.g., DMSO, Acetonitrile):

Step 1: This waste must be treated as hazardous chemical waste.

Step 2: Collect all solutions containing the hazardous solvent in a designated, compatible,

and properly labeled hazardous waste container.

Step 3: Arrange for pickup and disposal through your institution's EHS department.

Contaminated Laboratory Supplies
This category includes pipette tips, microfuge tubes, gloves, and other disposable items that

have come into contact with the peptide.

Non-Sharp Items (Gloves, tubes, paper towels):

Step 1: These items are generally considered non-hazardous solid waste.

Step 2: Place them in the regular laboratory trash or a designated biohazard bag if

institutional policy requires it.[6]

Sharp Items (Pipette tips, needles, glass slides):

Step 1: To prevent physical injury, all sharps must be disposed of in a designated,

puncture-resistant sharps container.[7][8]

Step 2: Once the sharps container is full, seal it and manage it as regulated medical or

biohazardous waste according to your institutional procedures.[4]

Experimental Protocol: Peptide Reconstitution
Accurate reconstitution is critical for experimental success and for knowing the precise

concentration of the material being handled and disposed of.

Objective: To solubilize lyophilized [Ser25] Protein Kinase C (19-31) to a desired stock

concentration.

Materials:
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Vial of lyophilized peptide

Appropriate sterile solvent (e.g., sterile deionized water, DMSO)

Sterile, calibrated micropipettes and tips

Vortex mixer

Microcentrifuge

Methodology:

Pre-Reconstitution Centrifugation: Before opening, briefly centrifuge the vial at low speed

(e.g., 1,000 x g for 1 minute) to ensure all lyophilized powder is at the bottom of the vial.

Solvent Selection: Consult the manufacturer's data sheet for the recommended solvent. If

not specified, start with sterile deionized water. For hydrophobic peptides, a small amount of

DMSO may be required for initial solubilization, followed by dilution with an aqueous buffer.

Solvent Addition: Carefully add the calculated volume of the selected solvent to the vial to

achieve the desired stock concentration. For example, to create a 1 mg/mL (1000 µg/mL)

stock from a 1 mg vial, add 1 mL of solvent.

Solubilization: Cap the vial tightly and gently vortex or sonicate for 10-20 seconds to dissolve

the peptide. Visually inspect to ensure no particulates remain.

Storage: Aliquot the reconstituted peptide into smaller, single-use volumes to avoid repeated

freeze-thaw cycles. Store at -20°C or -80°C as recommended.

Visualization of Biological Context
To provide value beyond the product itself, understanding the peptide's biological context is

crucial. [Ser25] Protein Kinase C (19-31) is a substrate peptide for Protein Kinase C (PKC).

The diagram below illustrates the classical activation pathway of PKC, a key signaling process

in many cellular functions.[9][10][11]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b137793?utm_src=pdf-body
https://www.cellsignal.com/pathways/protein-kinase-c-signaling
https://pmc.ncbi.nlm.nih.gov/articles/PMC4693901/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3547298/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Membrane

Cytosol

G-Protein Coupled
Receptor (GPCR) Phospholipase C

(PLC)

2. Activation

PIP2

3. Cleavage
Diacylglycerol

(DAG)

IP3
Inactive PKC

 
Active PKC

Substrate Protein
(e.g., PKC (19-31))

8. Phosphorylation
Ligand

1. Binding
Endoplasmic

Reticulum (ER)
4. Binds Receptor

Ca²⁺
5. Release 6. Binding

7. Translocation &
Full Activation

Phosphorylated
Substrate Cellular Response

9. Downstream
Effects

Click to download full resolution via product page

Caption: Classical Protein Kinase C (PKC) activation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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